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Compound of Interest

Compound Name: Denipride

Cat. No.: B034343

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the specific synthesis, detailed experimental
protocols, and mechanism of action of Denipride is limited. This guide summarizes the
available chemical data and proposes a plausible synthetic pathway based on established
organic chemistry principles and related literature.

Introduction

Denipride is a chemical entity with potential applications as an antiemetic and an agent
affecting the nervous system. Its structure, a substituted benzamide derivative, is of interest to
medicinal chemists and pharmacologists. This document provides a summary of its known
chemical properties and a hypothetical synthetic route.

Chemical Properties

The fundamental chemical and physical properties of Denipride are summarized below.
Quantitative experimental data such as melting point, boiling point, and solubility are not readily
available in public literature.
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Property Value Source

Molecular Formula C1sH26N40s [1112][3]

Molecular Weight 378.42 g/mol [11[2][3]
4-amino-2-methoxy-5-nitro-N-
[1-[[(2R)-oxolan-2-

IUPAC Name [1]

yllmethyl]piperidin-4-

yl]lbenzamide

Stereochemistry

Racemic and (R)-enantiomer

forms exist

[1](21[3]

CAS Number

106972-33-2

Canonical SMILES

COclcc(c(cclC(=0)NC2CCN(
CC2)CC3CCCO03)--INVALID-
LINK--[O-])N

[2]

INChl Key

WUIJEMRFIZSWPL-
UHFFFAOYSA-N

[2]

Proposed Synthesis of Denipride (Hypothetical

Pathway)

A definitive, published synthesis of Denipride is not available in the reviewed literature.

However, a plausible synthetic route can be proposed based on standard organic synthesis

reactions for similar benzamide compounds. The proposed pathway involves two main stages:

the synthesis of the substituted benzoic acid and the synthesis of the piperidine moiety,

followed by their coupling.

3.1. Proposed Synthetic Workflow

The overall workflow for the proposed synthesis of Denipride is outlined below. This would

involve the synthesis of two key intermediates followed by a final amide coupling reaction.
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Fipal Coupling
A4
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Figure 1: Proposed workflow for Denipride synthesis.
3.2. Detailed Hypothetical Experimental Protocol
Step 1: Synthesis of 4-amino-2-methoxy-5-nitrobenzoic acid (Intermediate A)

 Nitration: To a solution of 4-amino-2-methoxybenzoic acid in concentrated sulfuric acid,
cooled to 0°C, a mixture of nitric acid and sulfuric acid is added dropwise. The reaction
mixture is stirred at low temperature for a specified time to allow for the selective nitration at

the 5-position.
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o Work-up: The reaction mixture is then carefully poured onto ice, leading to the precipitation
of the crude product.

 Purification: The precipitate is collected by filtration, washed with cold water, and
recrystallized from a suitable solvent (e.g., ethanol/water) to yield pure 4-amino-2-methoxy-
5-nitrobenzoic acid.

Step 2: Synthesis of 1-((Tetrahydrofuran-2-yl)methyl)piperidin-4-amine (Intermediate B)

e Reductive Amination: Piperidin-4-amine and tetrahydrofuran-2-carbaldehyde are dissolved in
a suitable solvent such as dichloromethane. A reducing agent, for instance, sodium
triacetoxyborohydride, is added portion-wise. The reaction proceeds at room temperature.

o Work-up: Upon completion, the reaction is quenched with an aqueous basic solution. The
organic layer is separated, washed, dried, and the solvent is evaporated.

 Purification: The crude product can be purified by column chromatography to obtain the
desired 1-((tetrahydrofuran-2-yl)methyl)piperidin-4-amine.

Step 3: Amide Coupling to form Denipride

» Activation of Carboxylic Acid: 4-amino-2-methoxy-5-nitrobenzoic acid (Intermediate A) is
dissolved in an aprotic solvent like dimethylformamide (DMF). A coupling agent (e.g., HATU
or EDC/HOBt) and a non-nucleophilic base (e.g., diisopropylethylamine) are added to
activate the carboxylic acid.

o Coupling Reaction: 1-((Tetrahydrofuran-2-yl)methyl)piperidin-4-amine (Intermediate B) is
added to the reaction mixture. The reaction is stirred at room temperature until completion,
which can be monitored by thin-layer chromatography.

e Work-up and Purification: The reaction mixture is diluted with water and extracted with an
organic solvent. The combined organic layers are washed, dried, and concentrated. The final
product, Denipride, is then purified using column chromatography or recrystallization.

Biological Activity and Potential Mechanism of
Action
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Information regarding the specific mechanism of action of Denipride is not available in the
public domain. However, its classification provides some insight into its potential biological role.
Denipride is categorized as an Antiemetic Agent and an Agent Affecting the Nervous System.

(Agents Affecting Nervous System)

(Antiemetic Agents)

Denipride

Click to download full resolution via product page

Figure 2: Classification of Denipride.

Antiemetic agents typically exert their effects by interacting with neurotransmitter receptors in
the chemoreceptor trigger zone (CTZ) and the vomiting center of the brain. Common targets
include dopamine Dz, serotonin 5-HT3s, and neurokinin NK1 receptors. Given its structural
similarity to other benzamide antiemetics (e.g., metoclopramide, which is a D2 antagonist), it is
plausible that Denipride may also act on one or more of these receptor systems. However,
without experimental data, this remains speculative.

Conclusion

Denipride is a substituted benzamide with potential as an antiemetic. While its fundamental
chemical properties are known, a detailed, experimentally validated synthesis and a clear
understanding of its mechanism of action are not publicly available. The proposed synthetic
pathway in this guide is hypothetical and based on established chemical principles for
analogous compounds. Further research is required to elucidate the precise synthetic details,
comprehensive chemical properties, and the pharmacological profile of Denipride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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